Cas no 476671-53-1 ((2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476671-53-1
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 5980767
• PubChem ID: 7121331
• Update Time: 2025-06-03

(2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (Z)-3-(2,3-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[(2,3-dimethoxyphenyl)methylene]-4-(4-fluorophenyl)-
• (Z)-3-(2,3-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS024599027
• (2Z)-3-(2,3-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0760-0556
• 476671-53-1

• Inchi： 1S/C20H15FN2O2S/c1-24-18-5-3-4-14(19(18)25-2)10-15(11-22)20-23-17(12-26-20)13-6-8-16(21)9-7-13/h3-10,12H,1-2H3
• InChI Key： RUJGLNGBVMHLSV-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC(F)=CC=2)N=1)(C#N)=CC1C=CC=C(OC)C=1OC

Computed Properties

• Exact Mass: 366.08382706g/mol
• Monoisotopic Mass: 366.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 536.3±60.0 °C(Predicted)
• pka: -0.45±0.10(Predicted)

Additional information on (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Profile of (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476671-53-1)

The compound (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS number 476671-53-1, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic nitriles that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a thiazole ring, fluoro-substituted phenyl groups, and methoxy-substituted phenyl groups, which collectively contribute to its unique chemical and biological properties.

In recent years, the investigation of thiazole derivatives has been extensively explored due to their broad spectrum of biological activities. Thiazole scaffolds are known for their role in various pharmacological applications, ranging from antimicrobial to anti-inflammatory and anticancer effects. The presence of a nitrile group in the molecular structure of (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile enhances its potential as a bioactive molecule by contributing to its lipophilicity and reactivity. This compound's design reflects a strategic approach to modulate its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further development.

The substitution pattern on the thiazole ring and the aromatic rings is particularly noteworthy. The 4-fluorophenyl group introduces a fluorine atom, which is known to influence the metabolic stability and binding affinity of molecules. Fluorine atoms can enhance the binding interactions by increasing the electronic density at specific positions, thereby improving the compound's efficacy. Similarly, the 2,3-dimethoxyphenyl group contributes to the overall electronic environment of the molecule, potentially affecting its interaction with biological targets. These structural features make this compound an intriguing subject for further investigation in drug discovery.

Current research in medicinal chemistry increasingly focuses on the development of molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The combination of a thiazole core with fluoro and methoxy substituents in (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile aligns with this trend. Such multifunctional molecules often exhibit enhanced biological activity compared to simpler structures, making them valuable tools for understanding complex biological pathways and developing novel therapeutic agents.

Preliminary studies on this compound have shown promising results in various in vitro assays. Its ability to interact with specific enzymes and receptors has been demonstrated, suggesting potential applications in treating inflammatory diseases and cancer. The nitrile group in particular has been found to play a crucial role in modulating the biological activity of thiazole derivatives by influencing their binding affinity and metabolic stability. These findings underscore the importance of careful molecular design in optimizing drug-like properties.

The synthesis of (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various substituents onto the thiazole core efficiently. These synthetic strategies not only highlight the synthetic prowess but also demonstrate the feasibility of producing complex molecules like this one on a larger scale for further preclinical and clinical studies.

In conclusion, (2Z)-3-(2,3-dimethoxyphenyl)-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476671-53-1) is a structurally sophisticated molecule with significant potential in medicinal chemistry. Its unique combination of functional groups and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new therapeutic agents that address unmet medical needs.